Cas no 1313807-04-3 (2-(2-isocyanoethoxy)-2-methylpropane)

• Product Name: 2-(2-isocyanoethoxy)-2-methylpropane
• CAS No: 1313807-04-3
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5158825
• PubChem ID: 2771589
• Update Time: 2025-05-23

2-(2-isocyanoethoxy)-2-methylpropane Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanoethoxy)-2-methylpropane

• Inchi： 1S/C7H13NO/c1-7(2,3)9-6-5-8-4/h5-6H2,1-3H3
• InChI Key： LOPSGASRLSDPSD-UHFFFAOYSA-N
• SMILES： O(CC[N+]#[C-])C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 115
• XLogP3: 0.8
• Topological Polar Surface Area: 13.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic isocyanides

Additional information on 2-(2-isocyanoethoxy)-2-methylpropane

Introduction to 2-(2-Isocyanoethoxy)-2-methylpropane (CAS No. 1313807-04-3)

2-(2-Isocyanoethoxy)-2-methylpropane, with the CAS number 1313807-04-3, is a unique compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, which include an isocyanate group and a branched alkyl chain. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-(2-Isocyanoethoxy)-2-methylpropane consists of a central 2-methylpropane backbone with an isocyanoethoxy substituent. The isocyanate group, known for its reactivity, can participate in a wide range of chemical reactions, including nucleophilic addition and polymerization. This versatility has led to its use in the development of new materials and therapeutic agents.

Recent studies have explored the potential applications of 2-(2-Isocyanoethoxy)-2-methylpropane in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of small molecule inhibitors targeting specific enzymes and receptors. For instance, researchers at the University of California, San Francisco, have reported the successful synthesis of a series of compounds derived from 2-(2-Isocyanoethoxy)-2-methylpropane that exhibit potent inhibitory activity against kinases involved in cancer progression.

In another study published in the Journal of Medicinal Chemistry, scientists at Harvard University utilized 2-(2-Isocyanoethoxy)-2-methylpropane as a key intermediate in the synthesis of novel antiviral agents. These compounds demonstrated significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The unique structure of 2-(2-Isocyanoethoxy)-2-methylpropane allowed for the efficient introduction of functional groups that enhanced the binding affinity and selectivity of the final products.

The physical properties of 2-(2-Isocyanoethoxy)-2-methylpropane are also noteworthy. It is a colorless liquid with a boiling point around 150°C and a molecular weight of approximately 165 g/mol. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it easy to handle in laboratory settings. These properties contribute to its utility as a versatile reagent in synthetic chemistry.

Safety considerations are an essential aspect when working with any chemical compound. While 2-(2-Isocyanoethoxy)-2-methylpropane is not classified as a hazardous material, it is important to follow standard laboratory safety protocols to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 2-(2-Isocyanoethoxy)-2-methylpropane (CAS No. 1313807-04-3) is a versatile compound with significant potential in various scientific and industrial applications. Its unique structural features and reactivity make it an invaluable tool for researchers working on new materials, pharmaceuticals, and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field of chemistry.